Cas no 2171774-71-1 (3-(3-aminooxolan-3-yl)thian-3-ol)

• Product Name: 3-(3-aminooxolan-3-yl)thian-3-ol
• CAS No: 2171774-71-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6615354
• PubChem ID: 165597961
• Update Time: 2025-06-26

3-(3-aminooxolan-3-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminooxolan-3-yl)thian-3-ol
• EN300-1642793
• 2171774-71-1

• Inchi： 1S/C9H17NO2S/c10-8(3-4-12-6-8)9(11)2-1-5-13-7-9/h11H,1-7,10H2
• InChI Key： IVVZYPAXYKNRRA-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(COCC1)N)O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(3-aminooxolan-3-yl)thian-3-ol

Comprehensive Overview of 3-(3-aminooxolan-3-yl)thian-3-ol (CAS No. 2171774-71-1): Properties, Applications, and Industry Insights

The compound 3-(3-aminooxolan-3-yl)thian-3-ol (CAS No. 2171774-71-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid structure, combining oxolane (tetrahydrofuran) and thiane (tetrahydrothiopyran) moieties, offers versatile reactivity, making it valuable for drug discovery and material science. Researchers are particularly interested in its potential as a chiral building block or bioactive intermediate, aligning with the growing demand for enantioselective synthesis in modern therapeutics.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-(3-aminooxolan-3-yl)thian-3-ol. Its balanced polarity and functional groups (amino and hydroxy) enable diverse derivatization, addressing key challenges in solubility optimization and targeted delivery systems—topics frequently searched in academic and industrial forums. The compound’s heterocyclic framework also aligns with the rise of fragment-based drug design, a hot topic in computational chemistry discussions.

From a synthetic perspective, CAS 2171774-71-1 exemplifies innovation in scaffold hopping, a strategy often explored in medicinal chemistry to improve pharmacokinetics. Its oxolane-thiane fusion may enhance metabolic stability compared to traditional aromatic cores, a feature highly sought after in CNS drug development—a sector with rising Google Scholar citations. Furthermore, its potential role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors could answer frequent queries about next-generation small-molecule modalities.

Industrially, 3-(3-aminooxolan-3-yl)thian-3-ol fits into the broader narrative of sustainable synthetic routes. With environmental regulations tightening, chemists search for compounds enabling atom-economical transformations—a niche where this molecule’s bifunctionality (amine-alcohol synergy) shines. Patent analyses reveal its utility in high-value agrochemicals and electronic materials, though non-pharmaceutical applications remain underexplored—a gap that could inspire future cross-disciplinary research.

Quality and safety data for CAS 2171774-71-1 are critical for compliance with REACH and ICH guidelines, common search terms among regulatory professionals. While not classified as hazardous, proper handling of its reactive sites ensures reproducibility—a priority in preclinical development workflows. Analytical methods like HPLC purity profiling and chiral separation are frequently discussed in context, reflecting the compound’s stereochemical complexity.

In conclusion, 3-(3-aminooxolan-3-yl)thian-3-ol represents a compelling case study at the intersection of structural novelty and practical utility. Its relevance to trending themes—AI-augmented R&D, green synthesis, and multifunctional intermediates—positions it as a molecule to watch in peer-reviewed literature and industry pipelines alike.